Cas no 57460-54-5 (4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one)

4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one is a benzodiazepine derivative with a unique structural configuration due to its methyl substitutions at the 4, 7, and 8 positions. This compound exhibits potential pharmacological relevance, particularly in studies involving central nervous system (CNS) modulation, given its structural similarity to other bioactive benzodiazepines. Its well-defined molecular framework allows for precise investigation into receptor binding interactions and metabolic stability. The compound is of interest in medicinal chemistry for its potential as a synthetic intermediate or as a scaffold for developing novel therapeutic agents. High purity and consistent synthesis protocols ensure reliability for research applications. Further studies may explore its pharmacokinetic and pharmacodynamic properties.

4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one structure

57460-54-5 structure

Product Name:4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one

CAS No:57460-54-5

MF:C₁₂H₁₄N₂O

MW:202.252362728119

CID:372142

PubChem ID:248750

Update Time:2025-05-28

4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one Chemical and Physical Properties

Names and Identifiers

- 2H-1,5-Benzodiazepin-2-one,1,3-dihydro-4,7,8-trimethyl-
- 4,7,8-trimethyl-1,3-dihydro-1,5-benzodiazepin-2-one
- 5,9,10-trimethyl-2,6-diazabicyclo[5.4.0]undeca-5,8,10,12-tetraen-3-one
- 1,3-dihydro-4,7,8-trimethyl-2H-1,5-benzodiazepin-2-one
- 2,3-dihydro-4,7,8-trimethyl-1H-1,5-benzodiazepin-2-one
- 4,7,8-Trimethyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one
- 4,7,8-trimethyl-1,3-dihydro-benzo[b][1,4]diazepin-2-one
- 4,7,8-Trimethyl-1,5-benzodiazepin-2-on
- AC1L6N0E
- AC1Q2E06
- AC1Q6GSD
- CTK5A6890
- NSC119992
- NSC66173
- Oprea1_062592
- Oprea1_338956
- trimethyl-4,7,8 dihydro-2,3 benzodiazepine-1,5 one-2
- NSC 66173
- SR-01000432863
- AKOS000543557
- DTXSID70206072
- EU-0004919
- NSC 119992
- NSC-119992
- SR-01000432863-1
- NSC-66173
- InChI=1/C12H14N2O/c1-7-4-10-11(5-8(7)2)14-12(15)6-9(3)13-10/h4-5H,6H2,1-3H3,(H,14,15
- 57460-54-5
- 4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one
- Inchi： 1S/C12H14N2O/c1-7-4-10-11(5-8(7)2)14-12(15)6-9(3)13-10/h4-5H,6H2,1-3H3,(H,14,15)
- InChI Key： IDDCWQJUWJCXKM-UHFFFAOYSA-N
- SMILES： O=C1CC(C)=NC2C=C(C)C(C)=CC=2N1

Computed Properties

Exact Mass: 202.11072
Monoisotopic Mass: 202.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 41.5Å²

Experimental Properties

Density: 1.17
Boiling Point: 398.1°Cat760mmHg
Flash Point: 194.6°C
Refractive Index: 1.6
PSA: 41.46
LogP: 2.31160

4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T899718-250mg	4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one	57460-54-5	250mg	$ 50.00	2022-06-02
TRC	T899718-500mg	4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one	57460-54-5	500mg	$ 70.00	2022-06-02
TRC	T899718-2.5g	4,7,8-Trimethyl-1H-1,5-benzodiazepin-2-(3H)-one	57460-54-5	2.5g	$ 295.00	2022-06-02